Cas no 19482-25-8 (1-Chloro-3-methyl-2-phenylbenzene)

• Product Name: 1-Chloro-3-methyl-2-phenylbenzene
• CAS No: 19482-25-8
• MF: C₁₃H₁₁Cl
• MW: 202.679442644119
• CID: 4998017
• Update Time: 2025-04-23

1-Chloro-3-methyl-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-methyl-2-phenylbenzene
• 2-Chloro-6-methylbiphenyl
• 1-Chloro-3-methyl-2-phenylbenzene

• Inchi： 1S/C13H11Cl/c1-10-6-5-9-12(14)13(10)11-7-3-2-4-8-11/h2-9H,1H3
• InChI Key： KUTMBWYMYCCRNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.055
• Monoisotopic Mass: 202.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-3-methyl-2-phenylbenzene

1-Chloro-3-methyl-2-phenylbenzene: Properties, Applications, and Market Insights

1-Chloro-3-methyl-2-phenylbenzene (CAS No. 19482-25-8) is an important chlorinated aromatic compound with a wide range of applications in chemical synthesis and industrial processes. This compound, also known as 3-methyl-2-phenylchlorobenzene, features a unique molecular structure combining a phenyl group and methyl substitution on a chlorinated benzene ring, making it valuable for various specialized applications.

The chemical formula of 1-Chloro-3-methyl-2-phenylbenzene is C₁₃H₁₁Cl, with a molecular weight of 202.68 g/mol. Its structure consists of a benzene ring substituted with chlorine at position 1, a methyl group at position 3, and a phenyl group at position 2. This specific arrangement contributes to its unique chemical reactivity and makes it particularly useful as an intermediate in organic synthesis.

In recent years, chlorinated aromatic compounds like 1-Chloro-3-methyl-2-phenylbenzene have gained attention due to their role in the development of advanced materials. Researchers are particularly interested in how such compounds can be used to create specialty polymers and liquid crystal materials, which are crucial for next-generation display technologies and high-performance coatings.

The synthesis of 1-Chloro-3-methyl-2-phenylbenzene typically involves Friedel-Crafts alkylation or arylation reactions, followed by chlorination. Modern synthetic approaches focus on improving yield and selectivity while reducing environmental impact, aligning with the growing demand for green chemistry solutions in industrial processes.

One of the most significant applications of 1-Chloro-3-methyl-2-phenylbenzene is as a building block for pharmaceutical intermediates. Its molecular structure serves as a core component in the synthesis of various bioactive molecules. The compound's ability to undergo selective substitution reactions makes it particularly valuable for creating complex molecular architectures required in modern drug development.

In material science, 3-methyl-2-phenylchlorobenzene derivatives are being explored for their potential in organic electronic materials. The compound's conjugated system and substituent pattern make it a candidate for developing organic semiconductors and photovoltaic materials, addressing the increasing demand for sustainable energy solutions.

The global market for chlorinated aromatic intermediates like 1-Chloro-3-methyl-2-phenylbenzene has shown steady growth, driven by expanding applications in specialty chemicals and advanced materials. Market analysts predict continued demand growth, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are rapidly expanding.

Quality control for 1-Chloro-3-methyl-2-phenylbenzene typically involves analytical techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) to ensure purity and consistency. Advanced spectroscopic methods including nuclear magnetic resonance (NMR) and mass spectrometry are employed for structural confirmation and impurity profiling.

Storage and handling of 1-Chloro-3-methyl-2-phenylbenzene require standard precautions for chlorinated aromatic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling to ensure workplace safety and maintain product integrity.

Recent research trends involving 19482-25-8 focus on developing more efficient catalytic systems for its production and exploring novel derivatives with enhanced properties. The compound's versatility continues to make it a subject of interest in both academic and industrial research settings.

Environmental considerations for chlorinated aromatic compounds have led to increased interest in developing sustainable alternatives or improved waste treatment methods. The chemical industry is actively working on processes that minimize environmental impact while maintaining the utility of valuable intermediates like 1-Chloro-3-methyl-2-phenylbenzene.

For researchers and manufacturers working with 3-methyl-2-phenylchlorobenzene, understanding its structure-activity relationships is crucial for optimizing its applications. The compound's reactivity patterns offer numerous possibilities for creating customized derivatives tailored to specific industrial needs.

As the demand for specialized chemical intermediates grows, 1-Chloro-3-methyl-2-phenylbenzene continues to maintain its position as a valuable building block in organic synthesis. Its combination of aromatic stability and reactive sites makes it particularly useful for creating complex molecular structures required in modern chemical applications.

The future outlook for 19482-25-8 remains positive, with potential applications emerging in areas such as advanced material science and specialty chemical manufacturing. Ongoing research into more sustainable production methods and novel applications ensures that this compound will remain relevant in the evolving chemical industry landscape.